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Compound of Interest

Compound Name: Benzyltriethylammonium chloride

Cat. No.: B1666795 Get Quote

Technical Support Center:
Benzyltriethylammonium Chloride (BTEAC)
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the safe handling, storage, and use of

Benzyltriethylammonium chloride (BTEAC). It includes troubleshooting guides and

frequently asked questions (FAQs) to address specific issues that may be encountered during

experiments.

Safety and Handling
Proper handling and storage of Benzyltriethylammonium chloride are crucial to ensure

laboratory safety and maintain the integrity of the compound.

Personal Protective Equipment (PPE)
When handling BTEAC, it is essential to use appropriate personal protective equipment to

prevent exposure.
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PPE Item Specification Rationale

Eye Protection Chemical splash goggles.[1]

Protects eyes from dust

particles and potential

splashes.

Hand Protection
Appropriate chemical-resistant

gloves.[1]

Prevents skin irritation and

absorption.

Respiratory Protection
NIOSH/MSHA approved

respirator.[1]

Required when airborne dust

concentrations are high or

ventilation is inadequate.

Protective Clothing
Lab coat or other suitable

protective clothing.[1]

Minimizes skin contact with the

compound.

Storage and Incompatibilities
Proper storage conditions are vital for maintaining the stability and reactivity of BTEAC.

Storage Condition Recommendation

Temperature Store in a cool, dry place below +30°C.[2][3]

Atmosphere
Keep container tightly closed in a dry and well-

ventilated place.[4]

Incompatible Materials
Strong oxidizing agents, strong acids, and

strong bases.[1]

Physical and Chemical Properties
A summary of the key physical and chemical properties of Benzyltriethylammonium chloride
is provided below for easy reference.
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Property Value

Molecular Formula C₁₃H₂₂ClN[1]

Molecular Weight 227.77 g/mol [5]

Appearance White to off-white crystalline powder.[1]

Melting Point 190-192 °C (decomposition)[6]

Solubility in Water 700 g/L (at 20 °C)[2][7]

pH 6-8 (100 g/L aqueous solution at 20 °C)[3][6]

LD50 (Oral, Rat) 2219 mg/kg[1][3]

Troubleshooting Guide
This section addresses common problems encountered when using Benzyltriethylammonium
chloride as a phase-transfer catalyst.

Low or No Reaction Yield
Q: My phase-transfer catalysis reaction using BTEAC is giving a low yield or is not proceeding

at all. What are the possible causes and how can I troubleshoot this?

A: Low or no yield in a phase-transfer catalyzed reaction can be attributed to several factors. A

systematic approach to troubleshooting is recommended.

Troubleshooting Steps for Low Yield:

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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